BENGHE Methodological & Application

Check Availability & Pricing

Information on "Petalosa" as an Analytical
Chemistry Standard is Not Currently Available
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Compound of Interest

Compound Name: Petalosa

Cat. No.: B1246831

Despite a comprehensive search for "Petalosa” as a standard in analytical chemistry, there is
no publicly available information to support its use in this context. While a chemical compound
named Petalosa is cataloged, details regarding its application in analytical methodologies,
particularly for researchers, scientists, and drug development professionals, are absent from
scientific literature and databases.

A search for "Petalosa" primarily yields results related to a genus of moths and a women's
clothing brand. However, a specific chemical entity named Petalosa is listed in the PubChem
database with the molecular formula C10H18010. This indicates the existence of the molecule,
but its function and application as an analytical standard are not documented.

Further targeted searches for "Petalosa" in the context of analytical chemistry, including its use
in chromatography, drug metabolism studies, or as a reference standard, did not produce any
relevant application notes, experimental protocols, or data. Similarly, no information was found
regarding any biological activity or associated signaling pathways that would necessitate its
use as a standard in drug development research.

Due to the complete lack of available data, it is not possible to create the requested detailed
application notes, experimental protocols, or visualizations. The core requirements, including
data presentation in tables and the creation of diagrams for signaling pathways and
experimental workflows, cannot be fulfilled without foundational scientific information.

It is possible that "Petalosa” is a compound used in a highly specialized or proprietary setting
that is not publicly disclosed, or that the inquiry is based on a misunderstanding of the
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compound's name or application.

Chemical Properties of Petalosa

While its application as an analytical standard is not documented, the following information for
the chemical compound Petalosa is available from its PubChem entry:

Property Value

Molecular Formula C10H18010

Molecular Weight 298.24 g/mol

IUPAC Name (2R,3S,4S,4aR,6S,7R,8R,8aS)-2,6-

bis(hydroxymethyl)oxane-3,4,7,8-tetrol

 To cite this document: BenchChem. [Information on "Petalosa” as an Analytical Chemistry
Standard is Not Currently Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246831#petalosa-as-a-standard-for-analytical-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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